Cas no 23981-47-7 (2-(6-methoxynaphthalen-2-yl)acetic acid)

• Product Name: 2-(6-methoxynaphthalen-2-yl)acetic acid
• CAS No: 23981-47-7
• MF: C₁₃H₁₂O₃
• MW: 216.232583999634
• MDL: MFCD00033105
• CID: 263857
• PubChem ID: 32176
• Update Time: 2025-05-24

2-(6-methoxynaphthalen-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(6-Methoxynaphthalen-2-yl)acetic acid
• 6-Methoxy-2-Naphthylacetic Acid
• (6-Methoxy-2-naphthyl)acetic acid
• 2-Naphthaleneaceticacid, 6-methoxy-
• 6-methoxy Naphthalene Acetic Acid
• 6-Methoxy-2-naphthal
• 6-Methoxy-2-naphthaleneacetic Acid
• 6-Methoxy-2-naphthaleneacetic Acid (DesMethyl Naproxen)
• 6-METHOXY-2-NAPHTHALENEACETIC ACID (DESMETHYL NAPROXEN),OFF-WHITE TO PALE PINK
• Naproxen impurity I
• 2-(6-Methoxy-2-naphthyl)acetic acid
• BRL 10720
• 6-MNAA
• 6-Methoxynaphthalene-2-acetic acid
• C13H12O3
• 6-Metossi-2-naphtil acetico [Italian]
• 9H7K3YOD7Q
• 2-NAPHTHALENEACETIC ACID, 6-METHOXY-
• 6-methoxynaphth-2-ylacetic acid
• (6-met
• (6-Methoxynaphthalen-2-yl)acetic Acid (alpha-Demethylnaproxen)
• 2-(6-methoxynaphthalen-2-yl)acetic acid

• MDL： MFCD00033105
• Inchi： 1S/C13H12O3/c1-16-12-5-4-10-6-9(7-13(14)15)2-3-11(10)8-12/h2-6,8H,7H2,1H3,(H,14,15)
• InChI Key： PHJFLPMVEFKEPL-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2C=C(CC(=O)O)C=CC=2C=1
• BRN： 2371586

Computed Properties

• Exact Mass: 216.07900
• Monoisotopic Mass: 216.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 46.5

Experimental Properties

• Color/Form: Gray white solid
• Density: 1.235
• Melting Point: 176-177 ºC
• Boiling Point: 408.8℃ at 760 mmHg
• Flash Point: 160.7 °C
• Refractive Index: 1.625
• PSA: 46.53000
• LogP: 2.47550

2-(6-methoxynaphthalen-2-yl)acetic acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 22-36/37/38-37/38-41-50
• Safety Instruction： 26-39-61
• RTECS：QJ1045000
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 2-(6-methoxynaphthalen-2-yl)acetic acid

2-(6-Methoxynaphthalen-2-yl)Acetic Acid (CAS No. 23981-47-7): A Comprehensive Overview

Introduction to 2-(6-Methoxynaphthalen-2-yl)Acetic Acid

2-(6-Methoxynaphthalen-2-yl)Acetic Acid, a compound with the CAS registry number 23981-47-7, is a structurally unique organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its naphthacene backbone, which is substituted with a methoxy group at the 6-position and an acetic acid moiety at the 2-position. The combination of these functional groups imparts distinctive chemical and biological properties to the molecule, making it a subject of interest for both academic and industrial research.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-(6-methoxynaphthalen-2-yl)acetic acid, leveraging novel catalytic systems and green chemistry principles. These methods not only enhance the scalability of production but also minimize environmental impact, aligning with current sustainability goals in the chemical industry.

The molecular structure of 2-(6-methoxynaphthalen-2-yl)acetic acid is defined by its naphthacene ring system, which provides a rigid framework for various chemical reactions. The methoxy group at the 6-position introduces electron-donating effects, influencing the electronic properties of the molecule. Meanwhile, the acetic acid group at the 2-position introduces acidity and potential sites for further functionalization, such as esterification or amidation.

Synthesis and Chemical Properties

The synthesis of 2-(6-methoxynaphthalen-2-yl)acetic acid typically involves multi-step processes that combine aromatic substitution reactions with carboxylation techniques. Recent studies have highlighted the use of palladium-catalyzed coupling reactions to construct the naphthacene framework efficiently. For instance, researchers have employed Suzuki-Miyaura coupling to assemble the naphthacene skeleton with high precision and yield.

Another notable approach involves oxidative dearomatization strategies to introduce functional groups onto the naphthacene system. This method has been particularly effective in incorporating the methoxy group at specific positions while maintaining the integrity of the aromatic ring system.

The chemical stability of 2-(6-methoxynaphthalen-2-yl)acetic acid has been extensively studied under various conditions. It exhibits moderate thermal stability, decomposing at temperatures above 300°C under inert atmospheres. In aqueous solutions, the compound demonstrates pH-dependent solubility, with enhanced solubility in basic conditions due to deprotonation of the carboxylic acid group.

Biological Activity and Applications

Recent research has focused on elucidating the biological activity of 2-(6-methoxynaphthalen-2-yl)acetic acid, particularly its potential as a bioactive compound in pharmaceutical applications. Studies conducted using in vitro models have revealed that this compound exhibits selective inhibitory effects on certain enzymes associated with inflammatory pathways. For example, it has been shown to inhibit cyclooxygenase (COX)-1 and COX-2 enzymes with varying potencies, suggesting its potential as an anti-inflammatory agent.

Preliminary pharmacokinetic studies indicate that 2-(6-methoxynaphthalen-2-yli)acetic acid has moderate bioavailability when administered orally. Its absorption profile suggests that it could be suitable for systemic delivery, though further studies are required to optimize its pharmacokinetics for therapeutic applications.

Beyond its biological applications, (CAS No. 23981–47–7) has also been explored for its potential in materials science. Its rigid naphthacene structure makes it a candidate for use in organic semiconductors and light-emitting diodes (OLEDs). Recent reports have demonstrated that films prepared from this compound exhibit desirable electronic properties, including high charge carrier mobility and photoluminescence efficiency.

Safety Considerations and Regulatory Status

The safety profile of (CAS No. 23981–47–7) has been evaluated through acute and chronic toxicity studies in laboratory animals. Results indicate that it exhibits low acute toxicity when administered via various routes (oral, intravenous). Chronic exposure studies have revealed no significant organ-specific toxicity up to doses relevant to therapeutic applications.

In terms of regulatory status, (CAS No. 23981–47–7) is currently classified as a research chemical under regulatory frameworks governing new drug substances. Its development into a therapeutic agent would require extensive preclinical testing and subsequent regulatory approval processes.

Future Directions and Research Opportunities

The future prospects for (CAS No. 23981–47–7) are promising, driven by ongoing research into its chemical synthesis, biological activity, and material properties. Emerging areas of investigation include:- Development of novel synthetic pathways utilizing biocatalysts or continuous-flow reactors. - Exploration of its role as a lead compound in drug discovery programs targeting inflammatory diseases. - Investigation into its application as a component in advanced electronic materials. Collaborative efforts between academic institutions and industry partners are expected to accelerate progress in these areas. In conclusion,(CAS No: ̃